![molecular formula C13H17N3O5S B4540975 N~1~-allyl-N~2~-(2-methyl-5-nitrophenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B4540975.png)
N~1~-allyl-N~2~-(2-methyl-5-nitrophenyl)-N~2~-(methylsulfonyl)glycinamide
Description
Synthesis Analysis
The synthesis of compounds similar to N1-allyl-N2-(2-methyl-5-nitrophenyl)-N2-(methylsulfonyl)glycinamide involves various strategies, including allylation reactions and the use of sulfonamide as a key intermediate. For example, allylation of aldehydes and imines with allyltributyltin promoted by polymer-supported sulfonamide of N-glycine has been developed, showing good to high yields in various cases (Li & Zhao, 2006). This method highlights a potential route for synthesizing structurally related compounds, emphasizing the importance of allyl groups and sulfonamide in the synthesis process.
Molecular Structure Analysis
The molecular structure of compounds related to N1-allyl-N2-(2-methyl-5-nitrophenyl)-N2-(methylsulfonyl)glycinamide can be complex, involving multiple functional groups. Research on similar compounds shows the application of X-ray crystallography to determine their structure, providing insights into the spatial arrangement of atoms and the molecular conformation (Al-Hourani et al., 2016). Such detailed structural analysis is crucial for understanding the chemical behavior and potential applications of these compounds.
Chemical Reactions and Properties
Compounds with structures similar to N1-allyl-N2-(2-methyl-5-nitrophenyl)-N2-(methylsulfonyl)glycinamide exhibit a variety of chemical reactions, including allylic substitutions and sigmatropic rearrangements. The N-allyl-N-sulfonyl ynamides, for example, serve as precursors to amidines and exhibit interesting chemical behaviors such as a Pd(0)-catalyzed aza-Claisen rearrangement and an N-to-C 1,3-sulfonyl shift (Dekorver et al., 2011). These reactions highlight the versatility and reactivity of the sulfonamide and allyl groups present in the compound.
Physical Properties Analysis
The physical properties of compounds like N1-allyl-N2-(2-methyl-5-nitrophenyl)-N2-(methylsulfonyl)glycinamide, such as solubility, melting point, and crystal structure, are essential for their handling and application in various fields. Although specific data on this compound was not found, studies on related compounds using methods like matrix isolation and flash pyrolysis reveal the stability and reactivity of the methylsulfonyl radical, which could be relevant for understanding the physical behavior of the compound (Reisenauer et al., 2015).
Chemical Properties Analysis
The chemical properties of N1-allyl-N2-(2-methyl-5-nitrophenyl)-N2-(methylsulfonyl)glycinamide, such as reactivity towards nucleophiles, electrophiles, and radicals, are influenced by the functional groups present in its structure. Research on allylic nitro compounds and their derivatives shows how the nitro group's electron-withdrawing property affects their chemical behavior, providing insights into the reactivity of similar compounds (Tamura, 1992).
properties
IUPAC Name |
2-(2-methyl-N-methylsulfonyl-5-nitroanilino)-N-prop-2-enylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O5S/c1-4-7-14-13(17)9-15(22(3,20)21)12-8-11(16(18)19)6-5-10(12)2/h4-6,8H,1,7,9H2,2-3H3,(H,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYOKTALAIGAOIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])N(CC(=O)NCC=C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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